Cas no 78525-38-9 (1-Naphthalenesulfonic acid, 3,7-dinonyl-)

1-Naphthalenesulfonic acid, 3,7-dinonyl- structure
78525-38-9 structure
Product Name:1-Naphthalenesulfonic acid, 3,7-dinonyl-
CAS No:78525-38-9
MF:C28H44O3S
MW:460.712167739868
CID:534366
PubChem ID:11453974
Update Time:2025-04-19

1-Naphthalenesulfonic acid, 3,7-dinonyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonic acid, 3,7-dinonyl-
    • 3,7-di(nonyl)naphthalene-1-sulfonic acid
    • SCHEMBL336890
    • DTXSID00466384
    • H10322
    • DINONYLNAPHTHALENESULFONIC ACID, 60 - 65 WT% IN ETHYLENE GLYCOL DIBUTYL ETHER
    • 78525-38-9
    • AKOS032949872
    • 3,7-dinonyl-naphtalene-1-sulfonic acid
    • 3,7-dinonylnaphthalene-1-sulfonic Acid
    • MFCD00014324
    • MDL: MFCD00014324
    • Inchi: 1S/C28H44O3S/c1-3-5-7-9-11-13-15-17-24-19-20-26-21-25(18-16-14-12-10-8-6-4-2)23-28(27(26)22-24)32(29,30)31/h19-23H,3-18H2,1-2H3,(H,29,30,31)
    • InChI Key: HCAPDVCJYXJCAL-UHFFFAOYSA-N
    • SMILES: S(C1=CC(=CC2C=CC(=CC=21)CCCCCCCCC)CCCCCCCCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 460.30111643g/mol
  • Monoisotopic Mass: 460.30111643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 17
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 62.8Ų
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